Pyrimido[2,1-f]purine-2,4,8(1H,3H,9H)-trione, 7-[2-(ethylthio)ethyl]-6-hydroxy-1,3-dimethyl-9-(phen
Pyrimido[2,1-f]purine-2,4,8(1H,3H,9H)-trione, 7-[2-(ethylthio)ethyl]-6-hydroxy-1,3-dimethyl-9-(phen
Brand Name:
Vulcanchem
CAS No.:
102212-66-8
VCID:
VC0033588
InChI:
InChI=1S/C21H23N5O4S/c1-4-31-11-10-14-17(27)25(12-13-8-6-5-7-9-13)20-22-16-15(26(20)18(14)28)19(29)24(3)21(30)23(16)2/h5-9,27H,4,10-12H2,1-3H3
SMILES:
CCSCCC1=C(N(C2=NC3=C(N2C1=O)C(=O)N(C(=O)N3C)C)CC4=CC=CC=C4)O
Molecular Formula:
C21H23N5O4S
Molecular Weight:
441.5 g/mol
Pyrimido[2,1-f]purine-2,4,8(1H,3H,9H)-trione, 7-[2-(ethylthio)ethyl]-6-hydroxy-1,3-dimethyl-9-(phen
CAS No.: 102212-66-8
Main Products
VCID: VC0033588
Molecular Formula: C21H23N5O4S
Molecular Weight: 441.5 g/mol
CAS No. | 102212-66-8 |
---|---|
Product Name | Pyrimido[2,1-f]purine-2,4,8(1H,3H,9H)-trione, 7-[2-(ethylthio)ethyl]-6-hydroxy-1,3-dimethyl-9-(phen |
Molecular Formula | C21H23N5O4S |
Molecular Weight | 441.5 g/mol |
IUPAC Name | 9-benzyl-7-(2-ethylsulfanylethyl)-8-hydroxy-1,3-dimethylpurino[7,8-a]pyrimidine-2,4,6-trione |
Standard InChI | InChI=1S/C21H23N5O4S/c1-4-31-11-10-14-17(27)25(12-13-8-6-5-7-9-13)20-22-16-15(26(20)18(14)28)19(29)24(3)21(30)23(16)2/h5-9,27H,4,10-12H2,1-3H3 |
Standard InChIKey | XNCMAMMIZNECDN-UHFFFAOYSA-N |
SMILES | CCSCCC1=C(N(C2=NC3=C(N2C1=O)C(=O)N(C(=O)N3C)C)CC4=CC=CC=C4)O |
Canonical SMILES | CCSCCC1=C(N(C2=NC3=C(N2C1=O)C(=O)N(C(=O)N3C)C)CC4=CC=CC=C4)O |
Synonyms | Pyrimido[2,1-f]purine-2,4,8(1H,3H,9H)-trione, 7-[2-(ethylthio)ethyl]-6-hydroxy-1,3-dimethyl-9-(phenylmethyl)- |
PubChem Compound | 13565433 |
Last Modified | Nov 11 2021 |
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